Cas no 1798029-65-8 (2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine)

• Product Name: 2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine
• CAS No: 1798029-65-8
• MF: C₁₆H₁₆FN₃O₃S
• MW: 349.379945755005
• CID: 5373811
• Update Time: 2025-07-17

2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluorophenyl)sulfonylpiperidin-1-yl]-pyrazin-2-ylmethanone
• 2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine

• Inchi： 1S/C16H16FN3O3S/c17-12-1-3-13(4-2-12)24(22,23)14-5-9-20(10-6-14)16(21)15-11-18-7-8-19-15/h1-4,7-8,11,14H,5-6,9-10H2
• InChI Key： SYKVDAUFTNAIJQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=C(F)C=C2)(=O)=O)CC1)(C1=NC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine

Introduction to 2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine (CAS No. 1798029-65-8)

2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1798029-65-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyrazine core appended with a piperidine moiety, which is further functionalized with a 4-fluorobenzenesulfonyl group. The unique structural arrangement of this molecule imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The pyrazine scaffold is a heterocyclic aromatic ring system that has been extensively studied for its potential pharmacological applications. Pyrazines exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of additional functional groups, such as the piperidine-1-carbonyl moiety in this compound, can modulate its pharmacokinetic and pharmacodynamic profiles, enhancing its suitability for therapeutic use.

The 4-fluorobenzenesulfonyl group is another critical component of this molecule. Fluorine atoms are known to influence the metabolic stability, binding affinity, and overall bioavailability of pharmaceutical compounds. The presence of a fluorobenzene sulfonyl group can enhance the compound's interaction with biological targets, potentially leading to improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological receptors with greater accuracy. Studies have shown that the structural features of 2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine make it a suitable candidate for inhibiting certain enzymes and receptors involved in cancer progression and inflammation. For instance, preliminary computational studies suggest that this compound may interact with kinases and other signaling proteins, disrupting pathways that contribute to disease development.

In vitro experiments have also provided valuable insights into the potential applications of this compound. Researchers have observed notable inhibitory effects on various enzymes, including those implicated in metabolic disorders and neurodegenerative diseases. The fluorobenzenesulfonyl group appears to play a crucial role in modulating these interactions, enhancing the compound's binding affinity to its target proteins.

The synthesis of 2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct complex molecular frameworks more efficiently.

One of the key challenges in synthesizing this compound is the introduction of the 4-fluorobenzenesulfonyl group without affecting the integrity of the pyrazine and piperidine moieties. Researchers have employed various strategies, including protective group chemistry and selective functionalization techniques, to achieve this goal. These efforts not only enhance the synthetic efficiency but also improve the overall yield of the desired product.

The pharmacological potential of 2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine has prompted investigations into its mechanism of action. Early studies suggest that this compound may exert its effects by modulating enzyme activity and protein-protein interactions. For example, it has been hypothesized that the fluorobenzenesulfonyl group interacts with specific residues on target proteins, altering their conformation and function.

Preclinical studies are ongoing to evaluate the safety and efficacy of this compound in animal models. These studies aim to provide a better understanding of its pharmacokinetic profile and potential therapeutic applications. Preliminary results are promising, indicating that 2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine may exhibit significant therapeutic potential in treating various diseases.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds with desirable properties. Computational models have been trained on large datasets containing known bioactive molecules to predict the potential efficacy of new compounds like 2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine. These models can identify promising candidates for further experimental validation, streamlining the drug development process.

The future prospects for 2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine are promising, with ongoing research aimed at optimizing its chemical structure for improved biological activity. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in realizing its full therapeutic potential.

In conclusion,2-[4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]pyrazine (CAS No. 1798029-65-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Further research is warranted to explore its therapeutic applications and refine its chemical properties for optimal efficacy.